Cas no 1235721-51-3 (gypenoside VN3)

• Product Name: gypenoside VN3
• CAS No: 1235721-51-3
• MF: C₅₃O₂₂
• MW: 988.553915023804
• CID: 2051654
• PubChem ID: 155978610
• Update Time: 2025-04-21

gypenoside VN3 Chemical and Physical Properties

Names and Identifiers

• gypenoside VN3
• 1235721-51-3
• AKOS040736117

• Inchi： 1S/C53O22/c1-23(2)10-9-14-53(67,22-69-45-40(64)38(62)35(59)28(19-54)71-45)25-11-16-52(8)33(25)26(56)18-31-50(6)15-13-32(49(4,5)30(50)12-17-51(31,52)7)73-48-44(75-46-41(65)37(61)34(58)24(3)70-46)43(27(57)21-68-48)74-47-42(66)39(63)36(60)29(20-55)72-47
• InChI Key： VHJUZVDBONBROC-UHFFFAOYSA-N
• SMILES： [C][C]1[C]([O])[C]([O])[C]([O])[C](O[C]2[C](O[C]3[C]([O])[C]([O])[C]([O])[C]([C][O])O3)[C]([O])[C]O[C]2O[C]2C([C])([C])[C]3[C][C]C4(C5([C]([C](C([C]O[C]6[C]([O])[C]([O])[C]([O])[C]([C][O])O6)([C][C]/[C]=C(\[C])/[C])[O])[C][C]5)C(=O)[C][C]4C3([C])[C][C]2)[C])[C])O1 |^1:0,1,2,3,4,5,6,7,8,10,11,13,14,15,16,17,18,19,20,22,24,25,28,30,32,33,34,39,40,44,45,46,47,48,49,50,51,53,57,59,60,61,67,69,72,73,^4:21,26,35,36,42,52,55,56,62,63,66,70,71|

Computed Properties

• Exact Mass: 1076.57672443Da
• Monoisotopic Mass: 1076.57672443Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• Rotatable Bond Count: 15
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 354Ų